BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Structurally Distinct Catalyst in
Asymmetric Synthesis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: (R)-(-)-VAPOL hydrogenphosphate
CAS No.: 871130-18-6
Cat. No.: B2570527

Get Quote

In the landscape of modern organic chemistry, the pursuit of enantiomerically pure compounds
is paramount, particularly in the fields of pharmaceutical and agrochemical development. Chiral
Brgnsted acids have emerged as a powerful class of organocatalysts for achieving high levels
of enantioselectivity. Among these, (R)-(-)-VAPOL hydrogenphosphate distinguishes itself
through a unique structural framework. Derived from the vaulted biaryl (VAPOL) ligand, its rigid
and sterically demanding chiral pocket offers a distinct reaction environment compared to the
more common BINOL-based catalysts.[1][2] This guide provides an in-depth exploration of the
chemical properties, synthesis, and applications of (R)-(-)-VAPOL hydrogenphosphate,
offering field-proven insights for researchers and drug development professionals.

Core Physicochemical Properties

(R)-(-)-VAPOL hydrogenphosphate is a solid organocatalyst valued for its utility in a range of
asymmetric transformations. Its fundamental properties are summarized below.
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Property Value

CAS Number 871130-18-6
Molecular Formula CaoH2504P[1]
Molecular Weight 600.60 g/mol

17-hydroxy-3,31-diphenyl-16,18-dioxa-17A>-

phosphaheptacyclo[17.12.0.02,15.05,14.08,13,020,29
IUPAC Name .02t 26]hentriaconta-

1(31),2,4,6,8,10,12,14,19,21,23,25,27,29-

tetradecaene 17-oxide[1]

Appearance Solid

(R)-VAPOL phosphoric acid, (R)-2,2'-Diphenyl-

Synonyms ) )
3,3'-biphenanthryl-4,4'-diyl phosphate

Synthesis: A Reliable Gram-Scale Protocol

The accessibility of a catalyst is crucial for its widespread adoption. (R)-(-)-VAPOL
hydrogenphosphate can be reliably prepared on a gram scale from commercially available
(R)-VAPOL using a reproducible protocol that consistently delivers high yields.[2]

Experimental Protocol: Gram-Scale Synthesis

This procedure is adapted from the work of Antilla and co-workers.[2]

o Vessel Preparation: Flame-dry a 100 mL single-neck round-bottomed flask equipped with a
magnetic stir bar and allow it to cool to room temperature under an inert argon atmosphere.

o Reagent Addition: Add (R)-VAPOL (e.g., 6.00 g, 11.15 mmol) to the flask, followed by
anhydrous pyridine (25.00 mL). The pyridine serves as both a solvent and an acid scavenger
for the HCI generated during the reaction.

» Dissolution: Seal the flask with a rubber septum and an argon-filled balloon. Stir the mixture
until the (R)-VAPOL completely dissolves, resulting in a clear, intense yellow solution.
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e Cooling: Place the flask in an ice-water bath and continue stirring at 0 °C for 20 minutes to
control the initial exotherm of the subsequent step.

» Phosphorylation: Slowly add phosphorus oxychloride (POCIs) to the cooled solution via
syringe. After the addition is complete, remove the ice bath and allow the reaction mixture to
stir at room temperature for 6 hours.

o Hydrolysis: Re-cool the flask to 0 °C in an ice bath and carefully add water to hydrolyze the
resulting phosphorochloridate intermediate. After the addition, remove the ice bath and stir
for an additional 2 hours at room temperature.

e Workup and Isolation: Perform a standard agqueous workup and purification to isolate the
final product. This protocol consistently yields (R)-(-)-VAPOL hydrogenphosphate in 84—
90%.[1][2]

Synthesis Workflow Diagram

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b2570527/docs?utm_src=pdf-body#introduction-a-structurally-distinct-catalyst-in-asymmetric-synthesis
https://www.smolecule.com/products/s3449483
https://www2.chemistry.msu.edu/faculty/wulff/myweb26/Publications/image_paper/169.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2570527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Glame-dry flask under ArgorD

!

@dd (R)-VAPOL and Pyridine]

Stir to Dissolve

Reac¢tion

Cool to 0°C
[Slowly add POCIs]

Stir at RT for 6h

Workup
Cool to 0°C

Stir at RT for 2h

(R)-(-)-VAPOL
Hydrogenphosphate

Click to download full resolution via product page

Caption: Workflow for the gram-scale synthesis of (R)-(-)-VAPOL hydrogenphosphate.
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Mechanism of Action: The Power of a Vaulted Chiral
Pocket

(R)-(-)-VAPOL hydrogenphosphate functions as a chiral Brgnsted acid catalyst.[1] Its
mechanism hinges on the proton-donating ability of the phosphate group and the unique
stereochemical environment created by its rigid, C2-symmetric backbone.

The catalytic cycle generally involves:

o Protonation: The acidic proton of the phosphate group protonates an electrophilic substrate
(e.g., an imine), activating it towards nucleophilic attack.[1]

» lon-Pair Formation: The resulting substrate-catalyst conjugate base forms a tightly bound
chiral ion pair.

o Stereocontrolled Attack: The vaulted structure of the VAPOL backbone creates a highly
organized chiral environment. It sterically blocks one face of the activated substrate, guiding
the nucleophile to attack from the less hindered face, thus inducing high enantioselectivity.[1]

e Product Release & Catalyst Regeneration: After the reaction, the product is released, and
the catalyst is regenerated for the next cycle.

This catalyst's structural rigidity and the deep chiral pocket formed by the two phenanthryl units
are key to its high efficiency.[1] This architecture provides a combination of steric and electronic
control that is distinct from the flatter environment of BINOL-derived catalysts, often leading to
superior reactivity and enantioselectivity in specific reactions.[2]

Conceptual Catalytic Cycle
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Caption: Generalized catalytic cycle for a Brgnsted acid-catalyzed reaction.

Key Applications in Asymmetric Synthesis
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The unique reactivity profile of (R)-(-)-VAPOL hydrogenphosphate has established it as a
premier catalyst for a variety of important organic transformations.

o Desymmetrization of meso-Aziridines: The catalyst promotes the enantioselective ring-
opening of meso-aziridines with various nucleophiles, providing access to valuable chiral
vicinal diamines and amino alcohols.[1]

o Addition of Sulfonamides to Imines: It is highly effective in catalyzing the addition of
sulfonamides to Boc-activated imines, yielding protected aminals with excellent
enantioselectivity.[1][3]

» Pictet-Spengler Reactions: The catalyst facilitates the enantioselective cyclization of
tryptamines with aldehydes to form tetrahydro-f3-carbolines, a core structure in many natural
products and pharmaceuticals.[1]

o Aza-Darzens Aziridine Synthesis: It is employed in the asymmetric synthesis of aziridines
from aldehydes and diazo compounds.

The success of (R)-(-)-VAPOL hydrogenphosphate in these reactions, where BINOL-based
catalysts sometimes provide lower induction, underscores its complementary and often
superior nature.[2]

Application as a Chiral Solvating Agent (CSA) in
NMR Spectroscopy

Beyond catalysis, (R)-(-)-VAPOL hydrogenphosphate serves as an effective chiral solvating
agent (CSA) for the enantiodiscrimination of chiral amines and acids using NMR spectroscopy.

[1]14]

The acidic phosphate moiety interacts with basic analytes (like amines) or acidic analytes (via
hydrogen bonding) to form transient diastereomeric complexes.[5] These complexes, (R,R) and
(R,S), are electronically and sterically different, leading to distinct chemical shifts in the *H or
13C NMR spectrum. This spectral separation allows for the direct determination of enantiomeric
excess (ee) in a sample.[4]

Principle of NMR Enantiodiscrimination
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Diastereomeric Complexes
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Caption: Use of (R)-VAPOL-PA as a CSA to form diastereomers with distinct NMR signals.

Safety, Handling, and Storage

Proper handling is essential to ensure safety and maintain the integrity of the catalyst.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling the compound.[1]

¢ Ventilation: Work in a well-ventilated chemical fume hood to avoid inhalation of the solid dust.

[1][6]

» Handling: Avoid contact with skin and eyes. Wash hands thoroughly after handling.[1] Avoid
generating dust during transfer.[7]

o Storage: (R)-(-)-VAPOL hydrogenphosphate should be stored in a tightly sealed container
at 4°C, protected from light, and preferably under an inert nitrogen atmosphere to prevent
degradation.[8]

o Classification: It is classified as a combustible solid.

Conclusion

(R)-(-)-VAPOL hydrogenphosphate is a powerful and versatile chiral Brgnsted acid catalyst
whose unique vaulted structure provides a distinct advantage in numerous asymmetric
transformations. Its reliable gram-scale synthesis and demonstrated efficacy in reactions where
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other catalysts fall short make it an indispensable tool for synthetic chemists. Furthermore, its
utility as a chiral solvating agent for NMR analysis adds to its value in the modern chemistry
laboratory. As the demand for enantiomerically pure molecules continues to grow, the strategic
application of structurally distinct catalysts like (R)-(-)-VAPOL hydrogenphosphate will be
critical in advancing the frontiers of drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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